Cas no 1358573-35-9 (3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol)

• Product Name: 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol
• CAS No: 1358573-35-9
• MF: C₁₂H₁₀F₄N₂O
• MW: 274.214216709137
• MDL: MFCD31652685
• CID: 4590328
• Update Time: 2025-10-31

3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol(WXFC0743)
• 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol

• MDL： MFCD31652685
• Inchi： 1S/C12H10F4N2O/c1-18-11(19)6-10(17-18)4-7-2-8(12(14,15)16)5-9(13)3-7/h2-3,5H,4,6H2,1H3
• InChI Key： RSVUVOCRMUWKAQ-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC(C(F)(F)F)=CC(F)=C2)CC(=O)N1C

Additional information on 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol

Introduction to 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol (CAS No. 1358573-35-9)

3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol, identified by the CAS number 1358573-35-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The molecular framework of 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol incorporates a benzyl group linked to a pyrazole core, which is further substituted with a methyl group at the 1-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The fluoro atom, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity, while the trifluoromethyl group often enhances lipophilicity and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The structural features of 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol make it an intriguing subject for studying its potential applications in various therapeutic areas. For instance, pyrazole-based compounds have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer due to their ability to interact with key biological pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The benzyl and pyrazole moieties provide versatile handles for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug-like properties such as solubility, bioavailability, and target specificity is crucial.

The influence of the fluoro and trifluoromethyl substituents on the electronic properties of the aromatic ring cannot be overstated. These groups can significantly alter the compound's reactivity and interactions with biological targets. For example, the electron-withdrawing nature of these substituents can enhance binding affinity by stabilizing negative charge densities in transition states or by modulating hydrogen bonding interactions. Such effects are often exploited in drug design to improve efficacy and reduce off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol. Molecular modeling techniques can predict how these compounds will interact with biological targets at the atomic level, providing valuable insights into their potential therapeutic applications. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges, enabling more efficient production of complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired pyrazole framework.

As interest in fluorinated compounds grows due to their enhanced pharmacological properties, 3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol represents an important area of study within this field. The combination of structural features from different pharmacophores makes it a versatile scaffold for exploring new therapeutic interventions. Future research may focus on evaluating its efficacy in preclinical models and identifying potential applications in human health.

The role of this compound in drug discovery also highlights the importance of collaboration between academia and industry. By combining expertise from synthetic chemistry, pharmacology, and computational biology, researchers can more effectively translate laboratory findings into clinical applications. This interdisciplinary approach is essential for advancing our understanding of how structural modifications influence biological activity and for developing safer, more effective medications.

In conclusion,3-(3-fluoro-5-(trifluoromethyl)benzyl)-1-methyl-1H-pyrazol-5-ol (CAS No. 1358573-35-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.